Cas no 518989-97-4 (3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-)
518989-97-4 structure
Product Name:3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-
CAS No:518989-97-4
MF:C8H3ClF3NO4
MW:269.561931848526
CID:4016621
PubChem ID:2778416
Update Time:2025-04-22
3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-
- RPVDIEAEQRAQRW-UHFFFAOYSA-N
- 518989-97-4
- AKOS024263000
- 2-chloro-5-(trifluoromethyl)pyridine-3,4-dicarboxylic Acid
-
- Inchi: 1S/C8H3ClF3NO4/c9-5-4(7(16)17)3(6(14)15)2(1-13-5)8(10,11)12/h1H,(H,14,15)(H,16,17)
- InChI Key: RPVDIEAEQRAQRW-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(C(F)(F)F)C(C(O)=O)=C1C(O)=O
Computed Properties
- Exact Mass: 268.9702698Da
- Monoisotopic Mass: 268.9702698Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 87.5Ų
3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
518989-97-4 (3,4-Pyridinedicarboxylic acid, 2-chloro-5-(trifluoromethyl)-) Related Products
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